Cas no 1891354-67-8 (methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate)

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate structure

1891354-67-8 structure

Product Name:methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate

CAS No:1891354-67-8

MF:C₁₀H₁₂O₄

MW:196.199883460999

CID:6566695

PubChem ID:117286009

Update Time:2025-07-29

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate
- EN300-1795649
- 1891354-67-8
- Inchi： 1S/C10H12O4/c1-6-3-4-7(8(11)5-6)9(12)10(13)14-2/h3-5,9,11-12H,1-2H3
- InChI Key： UATPYFUPTMOUFC-UHFFFAOYSA-N
- SMILES： OC(C(=O)OC)C1C=CC(C)=CC=1O

Computed Properties

Exact Mass: 196.07355886g/mol
Monoisotopic Mass: 196.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 66.8Å²

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1795649-0.05g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		0.05g	$851.0	2023-09-19
Enamine	EN300-1795649-0.1g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		0.1g	$892.0	2023-09-19
Enamine	EN300-1795649-0.25g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		0.25g	$933.0	2023-09-19
Enamine	EN300-1795649-0.5g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		0.5g	$974.0	2023-09-19
Enamine	EN300-1795649-1.0g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		1g	$1014.0	2023-06-02
Enamine	EN300-1795649-2.5g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		2.5g	$1988.0	2023-09-19
Enamine	EN300-1795649-5.0g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		5g	$2940.0	2023-06-02
Enamine	EN300-1795649-10.0g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		10g	$4360.0	2023-06-02
Enamine	EN300-1795649-1g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		1g	$1014.0	2023-09-19
Enamine	EN300-1795649-5g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		5g	$2940.0	2023-09-19

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate Related Literature

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2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

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3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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